Cas no 1781192-83-3 (6-methylquinazoline-4-carboxylic acid)

• Product Name: 6-methylquinazoline-4-carboxylic acid
• CAS No: 1781192-83-3
• MF: C₁₀H₈N₂O₂
• MW: 188.182722091675
• MDL: MFCD30476984
• CID: 5191608
• PubChem ID: 105442992
• Update Time: 2025-07-15

6-methylquinazoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Quinazolinecarboxylic acid, 6-methyl-
• 6-methylquinazoline-4-carboxylic acid

• MDL： MFCD30476984
• Inchi： 1S/C10H8N2O2/c1-6-2-3-8-7(4-6)9(10(13)14)12-5-11-8/h2-5H,1H3,(H,13,14)
• InChI Key： SHWGIJACTBDDEF-UHFFFAOYSA-N
• SMILES： N1=C2C(C=C(C)C=C2)=C(C(O)=O)N=C1

Additional information on 6-methylquinazoline-4-carboxylic acid

Introduction to 6-methylquinazoline-4-carboxylic acid (CAS No. 1781192-83-3) and Its Emerging Applications in Chemical Biology

6-methylquinazoline-4-carboxylic acid, identified by the chemical compound identifier CAS No. 1781192-83-3, represents a significant molecule in the realm of chemical biology and pharmaceutical research. This heterocyclic compound, featuring a quinazoline core with a methyl substituent at the 6-position and a carboxylic acid group at the 4-position, has garnered attention due to its versatile structural framework and potential biological activities. The quinazoline scaffold is well-documented for its role in medicinal chemistry, particularly as a precursor to various bioactive agents targeting key cellular pathways.

The structural uniqueness of 6-methylquinazoline-4-carboxylic acid lies in its ability to serve as a versatile intermediate in synthetic chemistry. The presence of both the carboxylic acid and the quinazoline ring provides multiple functional handles for further derivatization, enabling the design of novel compounds with tailored properties. This flexibility has made it a valuable building block in the development of inhibitors, agonists, and other pharmacological agents.

In recent years, research has highlighted the importance of quinazoline derivatives in addressing various therapeutic challenges. For instance, studies have demonstrated that modifications of the quinazoline core can modulate enzyme activity, particularly in kinases and other signaling proteins. The carboxylic acid moiety at the 4-position allows for salt formation, enhancing solubility and bioavailability—critical factors in drug formulation. Furthermore, the methyl group at the 6-position can influence electronic properties and binding interactions with biological targets.

One of the most compelling aspects of 6-methylquinazoline-4-carboxylic acid is its potential in oncology research. Quinazoline derivatives have been extensively studied for their antitumor properties, with several analogs entering clinical trials as kinase inhibitors. The compound’s ability to interfere with aberrant signaling pathways in cancer cells makes it an attractive candidate for further investigation. Preclinical studies have shown promising results in vitro and in vivo, suggesting that derivatives of this scaffold could exhibit significant therapeutic efficacy.

The synthesis of 6-methylquinazoline-4-carboxylic acid (CAS No. 1781192-83-3) typically involves multi-step organic transformations, starting from readily available precursors such as anthranilic acid or 2-amino benzothiazole derivatives. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to explore its applications on a larger scale. Techniques like palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the quinazoline ring system with high precision.

Beyond oncology, 6-methylquinazoline-4-carboxylic acid has shown promise in other areas of biomedical research. Its structural motif is reminiscent of natural products that exhibit antimicrobial and anti-inflammatory activities. Researchers are exploring its derivatives as potential candidates for treating infectious diseases and chronic inflammatory conditions. The carboxylic acid group provides opportunities for prodrug development, enhancing bioavailability while maintaining target specificity.

The growing interest in 6-methylquinazoline-4-carboxylic acid is also driven by advancements in computational chemistry and drug design algorithms. High-throughput virtual screening (HTVS) has accelerated the identification of novel derivatives with enhanced binding affinity to biological targets. Machine learning models are being employed to predict optimal modifications of the quinazoline core, streamlining the discovery process and reducing experimental costs.

In conclusion, 6-methylquinazoline-4-carboxylic acid (CAS No. 1781192-83-3) stands out as a structurally intriguing and biologically relevant compound with broad applications in chemical biology and pharmaceutical development. Its versatility as a synthetic intermediate, coupled with its potential therapeutic benefits, positions it as a cornerstone molecule for future research endeavors. As scientific understanding progresses, further exploration of its derivatives is expected to yield groundbreaking discoveries across multiple disciplines.